Cas no 2287283-99-0 (5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid)
5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid
- 3-{[(benzyloxy)carbonyl]amino}-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylic acid
- EN300-6747392
- 2287283-99-0
-
- Inchi: 1S/C17H15N3O4S/c1-20-9-12(8-18-20)14-7-13(15(25-14)16(21)22)19-17(23)24-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,19,23)(H,21,22)
- InChI Key: VCEDQHGBSCTWQC-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C=C1C1C=NN(C)C=1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 357.07832714g/mol
- Monoisotopic Mass: 357.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 122Ų
5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6747392-0.05g |
3-{[(benzyloxy)carbonyl]amino}-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylic acid |
2287283-99-0 | 95.0% | 0.05g |
$647.0 | 2025-03-13 | |
| Enamine | EN300-6747392-0.1g |
3-{[(benzyloxy)carbonyl]amino}-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylic acid |
2287283-99-0 | 95.0% | 0.1g |
$678.0 | 2025-03-13 | |
| Enamine | EN300-6747392-0.25g |
3-{[(benzyloxy)carbonyl]amino}-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylic acid |
2287283-99-0 | 95.0% | 0.25g |
$708.0 | 2025-03-13 | |
| Enamine | EN300-6747392-0.5g |
3-{[(benzyloxy)carbonyl]amino}-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylic acid |
2287283-99-0 | 95.0% | 0.5g |
$739.0 | 2025-03-13 | |
| Enamine | EN300-6747392-1.0g |
3-{[(benzyloxy)carbonyl]amino}-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylic acid |
2287283-99-0 | 95.0% | 1.0g |
$770.0 | 2025-03-13 | |
| Enamine | EN300-6747392-2.5g |
3-{[(benzyloxy)carbonyl]amino}-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylic acid |
2287283-99-0 | 95.0% | 2.5g |
$1509.0 | 2025-03-13 | |
| Enamine | EN300-6747392-5.0g |
3-{[(benzyloxy)carbonyl]amino}-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylic acid |
2287283-99-0 | 95.0% | 5.0g |
$2235.0 | 2025-03-13 | |
| Enamine | EN300-6747392-10.0g |
3-{[(benzyloxy)carbonyl]amino}-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylic acid |
2287283-99-0 | 95.0% | 10.0g |
$3315.0 | 2025-03-13 |
5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid
5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid (CAS No. 2287283-99-0)
5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid (CAS No. 2287283-99-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, specifically a thiophene derivative, and is characterized by its intricate molecular architecture, which includes a pyrazole ring, a phenylmethoxycarbonyl group, and a carboxylic acid moiety.
The pyrazole ring is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. It is known for its biological activity and has been widely studied in the development of various pharmaceuticals, including anti-inflammatory, analgesic, and antipyretic agents. The presence of the pyrazole ring in this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes.
The phenylmethoxycarbonyl (Pmc) group is a common protecting group used in organic synthesis to mask amino functionalities. In this compound, the Pmc group is attached to the amino group on the thiophene ring, which can be selectively deprotected under mild conditions to reveal the free amine. This feature makes the compound highly versatile for further chemical modifications and derivatizations, which is crucial in drug discovery and development processes.
The thiophene ring is another key structural element of this compound. Thiophenes are five-membered heterocyclic compounds containing a sulfur atom, and they are known for their electronic properties and ability to form stable complexes with metal ions. These properties make thiophenes valuable building blocks in the design of bioactive molecules and materials.
The carboxylic acid moiety at the C-2 position of the thiophene ring adds further complexity to the molecule. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, such as esterification, amidation, and salt formation. In biological systems, carboxylic acids can interact with proteins and other biomolecules through hydrogen bonding and electrostatic interactions, which can modulate their biological activity.
Recent research has highlighted the potential of 5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid in various therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The combination of the pyrazole ring's biological activity and the thiophene ring's electronic properties makes this compound an attractive candidate for further investigation.
In one study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of a series of thiophene derivatives, including 5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.
Another study focused on the anticancer activity of this compound. Researchers found that 5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest.
The versatility of 5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid extends beyond its direct biological activity. Its modular structure allows for easy modification through synthetic chemistry techniques, enabling researchers to fine-tune its properties for specific applications. For example, by replacing the phenylmethoxycarbonyl group with other protecting groups or functionalizing the carboxylic acid moiety, chemists can create a library of derivatives with diverse biological activities.
In conclusion, 5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid (CAS No. 2287283-99-0) represents a promising molecule with significant potential in medicinal chemistry. Its unique combination of structural features makes it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to uncover more about its mechanisms of action and potential applications in treating various diseases.
2287283-99-0 (5-(1-Methylpyrazol-4-yl)-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)